Cas no 1805722-17-1 (3-Methyl-2-propionylmandelic acid)

• Product Name: 3-Methyl-2-propionylmandelic acid
• CAS No: 1805722-17-1
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 4939053
• Update Time: 2025-06-07

3-Methyl-2-propionylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-propionylmandelic acid

• Inchi： 1S/C12H14O4/c1-3-9(13)10-7(2)5-4-6-8(10)11(14)12(15)16/h4-6,11,14H,3H2,1-2H3,(H,15,16)
• InChI Key： QPFSFACLQVGJBS-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC=C(C)C=1C(CC)=O

Computed Properties

• Exact Mass: 222.08920892 g/mol
• Monoisotopic Mass: 222.08920892 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 222.24
• XLogP3: 1.4
• Topological Polar Surface Area: 74.6